molecular formula C9H28N4+4 B1233451 3,3,3-Tetraminium(4+)

3,3,3-Tetraminium(4+)

Cat. No.: B1233451
M. Wt: 192.35 g/mol
InChI Key: ZAXCZCOUDLENMH-UHFFFAOYSA-R
Attention: For research use only. Not for human or veterinary use.
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Description

3,3,3-Tetraminium(4+) is a positively charged polyamine with a molecular formula of C₉H₂₄N₄⁴+ (conjugate acid of 3,3,3-tetramine). It features a 13-membered straight-chain alkane backbone with four amine groups positioned at the 1-, 5-, 9-, and 13-positions . This compound is naturally occurring in organisms such as Cyanidium caldarium and Bombyx mori, where it likely participates in metal ion coordination or biochemical signaling due to its polyamine structure .

Properties

Molecular Formula

C9H28N4+4

Molecular Weight

192.35 g/mol

IUPAC Name

3-azaniumylpropyl-[3-(3-azaniumylpropylazaniumyl)propyl]azanium

InChI

InChI=1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/p+4

InChI Key

ZAXCZCOUDLENMH-UHFFFAOYSA-R

SMILES

C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+]

Canonical SMILES

C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+]

Origin of Product

United States

Comparison with Similar Compounds

Titanium(4+) Tetrachloride (TiCl₄)

  • Molecular Formula : TiCl₄
  • Charge : +4
  • Structure : Tetrahedral geometry with a central titanium ion bonded to four chloride ligands .
  • Applications : Widely used as a catalyst in Ziegler-Natta polymerization and titanium metal production. Unlike 3,3,3-Tetraminium(4+), TiCl₄ is a Lewis acid with strong electrophilic properties .
  • Key Difference: TiCl₄ is inorganic and halogen-based, whereas 3,3,3-Tetraminium(4+) is organic and nitrogen-rich, enabling distinct reactivity in aqueous or biological systems.

N,N'-Bis(3-Aminopropyl)-1,3-Propanediamine (Norspermine)

  • Molecular Formula : C₉H₂₄N₄
  • Charge : Neutral (unlike the +4 charge of 3,3,3-Tetraminium(4+))
  • Structure : A linear tetramine with four amine groups but lacking the quaternary ammonium centers of 3,3,3-Tetraminium(4+) .

Functional and Toxicological Comparisons

Nephrotoxic Organochlorides (e.g., Tetrachloroethylene)

  • Mode of Action : These compounds disrupt renal function via oxidative stress or metabolic activation. For example, tetrachloroethylene (C₂Cl₄) and hexachloro-1,3-butadiene (C₄Cl₆) exhibit dose-additive nephrotoxicity in rats .

Data Tables

Table 1: Structural and Chemical Properties

Compound Molecular Formula Charge Structure Key Applications
3,3,3-Tetraminium(4+) C₉H₂₄N₄⁴+ +4 Linear polyazaalkane Biochemical coordination
Titanium(4+) Tetrachloride TiCl₄ +4 Tetrahedral metal halide Polymerization catalysis
Norspermine C₉H₂₄N₄ 0 Linear tetramine Metal chelation

Table 2: Toxicological Profiles

Compound Toxicity Profile Mechanism (if known)
3,3,3-Tetraminium(4+) Not well-characterized Potential metal-binding activity
Tetrachloroethylene Nephrotoxic (dose-additive) Oxidative stress, metabolic activation
Titanium(4+) Tetrachloride Corrosive, releases HCl on hydrolysis Acid generation in aqueous media

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,3,3-Tetraminium(4+)
Reactant of Route 2
3,3,3-Tetraminium(4+)

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